Electrochemical β-chlorosulfoxidation of alkenes†
Organic Chemistry Frontiers Pub Date: 2022-08-25 DOI: 10.1039/D2QO01111E
Abstract
Sulfoxide is an important structural motif widely found in medicine, materials, chiral catalysis, and many other fields. The development of green and sustainable synthesis methods for their efficient preparation is of great significance. Herein, we have unraveled an electrochemical β-chlorosulfoxidation of alkenes, using readily available thiols and hydrochloride as the limiting agents. This protocol features a simple operation, wide substrate scope, and good functional group compatibility. Notably, the thus obtained β-chlorosulfoxides have been shown to be versatile building blocks for the preparation of diverse functionalized β-sulfoxides.
Recommended Literature
- [1] On the synthesis of machine learning and automated reasoning for an artificial synthetic organic chemist
- [2] Wide-angle X-ray scattering and molecular dynamics simulations of supercooled protein hydration water†
- [3] A high-sensitivity fluorescent probe with a self-immolative spacer for real-time ratiometric detection and imaging of alkaline phosphatase activity†
- [4] A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation†
- [5] Fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions†
- [6] Virtual and augmented reality immersive molecular simulations: general discussion
- [7] Metabolic pathway visualization in living yeast by DNP-NMR†
- [8] Design and performance of pH-responsive cyano-Raman label SERS probes based on single urchin Au nanoparticles†
- [9] Dipyrrinphenol–Mn(iii) complex: synthesis, electrochemistry, spectroscopic characterisation and reactivity†
- [10] Development of highly sensitive optical nanoantenna for bacterial detection†
